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Compound of Interest

2-Fluorobenzamidine
Compound Name:
hydrochloride

Cat. No.: B1339845

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for the synthesis,
characterization, and a potential biological application of 2-Fluorobenzamidine
hydrochloride. This document is intended to serve as a comprehensive guide for researchers
utilizing this compound in drug discovery and chemical biology.

Chemical Information

Table 1: Physicochemical Properties of 2-Fluorobenzamidine Hydrochloride

Property Value

IUPAC Name 2-fluorobenzenecarboximidamide hydrochloride
CAS Number 57075-81-7

Molecular Formula C7HsCIFN:2

Molecular Weight 174.61 g/mol

Appearance White to off-white crystalline solid

Solubility Soluble in water and methanol

Storage Store at 2-8°C, desiccated
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Synthesis of 2-Fluorobenzamidine Hydrochloride

The synthesis of 2-Fluorobenzamidine hydrochloride is most commonly achieved via the
Pinner reaction, starting from 2-fluorobenzonitrile. This two-step process involves the formation
of an intermediate imidate salt, followed by ammonolysis to yield the desired amidine, which is
then isolated as its hydrochloride salt.

Experimental Workflow for Synthesis
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 To cite this document: BenchChem. [Application Notes and Protocols for 2-
Fluorobenzamidine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339845#2-fluorobenzamidine-hydrochloride-
experimental-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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